Manganese(II) phosphate
Overview
Description
Manganese(II) phosphate is an inorganic compound with the chemical formula Mn3(PO4)2. It has industrial importance as a constituent of manganese-based phosphate conversion coatings .
Synthesis Analysis
Manganese(II) phosphate can be prepared by hydrothermal synthesis. A new manganese (II) phosphate templated by ethylenediamine, (C2H10N2)[Mn2(HPO4)3(H2O)], has been prepared by hydrothermal synthesis and characterized by single-crystal diffraction data and spectroscopic and magnetic techniques .Molecular Structure Analysis
The compound crystallizes in the trigonal space group P 3̄ c 1 with a = 8.8706 (4) Å, c = 26.158 (2) Å, and V = 1782.6 (2) Å 3. The structure consists of layers of corner sharing Mn (II)O 4 and PO 4 tetrahedra forming infinite [Mn 3 (PO 4) 4] 6- macroanions with 4.6 net topology, sandwiched by layers of TREN and water molecules .Chemical Reactions Analysis
Characteristic reactions of Manganese Ions (Mn²⁺) include reactions with aqueous ammonia, sodium hydroxide, hydrogen peroxide, and sodium bismuthate . In basic solutions, H2O2 oxidizes Mn (II) to Mn (IV), giving a brown precipitate .Physical And Chemical Properties Analysis
Manganese(II) phosphate appears as a pale pink solid . It has been characterized by single crystal X-ray diffraction, powder X-ray diffraction, infrared (IR), UV-Vis spectrum, thermogravimetric analysis (TGA), inductive coupled plasma-atomic emission spectroscopy (ICP-AES), elemental analyses and magnetic susceptibility measurement .Scientific Research Applications
Magnetic and Structural Properties : Manganese(II) phosphate is studied for its magnetic properties. A study reported the synthesis and characterization of a layered ethylene-diammonium manganese(II) phosphate, showing that it behaves like a 2D Heisenberg-like antiferromagnet and undergoes a magnetic phase transition at low temperatures (Song et al., 2003).
Biochemical Interactions : Manganese(II) derivatives, including phosphates, have been investigated in biochemical contexts. For instance, a study on a manganese(II) derivative of guanosine 5'-monophosphate showed metal-N-7 bonding without direct metal-phosphate bonding (de Meester et al., 1974).
Therapeutic Applications : Manganese(II) pentaazamacrocyclic complexes (MnPAMs) mimic manganese superoxide dismutase (MnSOD) and have potential therapeutic applications. Research has shown that some of these complexes are metabolized into SOD-active manganese(II) phosphate in cells (Weekley et al., 2017).
Framework Structures and Magnetic Properties : Another study synthesized a three-dimensional manganese(II) phosphate with one-dimensional channels and investigated its magnetic properties, revealing ferrimagnetic ordering (Neeraj et al., 2002).
Environmental Science : Manganese oxides, including manganese(II) phosphate, are reactive and easily reduced both abiotically and biologically. This study provides insights into the mineralogical products during Mn(IV) oxide reduction in various environmental conditions (Johnson et al., 2016).
Industrial Applications : Manganese phosphate coatings are used in industrial contexts to reduce friction and improve lubrication in sliding components, as indicated by a study on the wear characteristics of manganese phosphate coated AISI D2 steel (Ilaiyavel et al., 2012).
Luminescent Properties : The luminescent properties of manganese(II) phosphates have been studied, focusing on the emission spectrum and how it varies with the chemical and crystalline structure of the phosphates (Kaplanová et al., 1984).
Energy Storage Applications : Manganese phosphates are promising materials in electrochemical energy storage, particularly in supercapacitors. They show excellent performances due to their open-framework structures with large channels and cavities (Bao et al., 2021).
Safety And Hazards
Future Directions
Manganese(II) phosphate has been used as a water oxidation catalyst . The structural flexibility in Mn3(PO4)2·3H2O could stabilize the Jahn–Teller-distorted Mn (III) and thus facilitate Mn (II) oxidation . This study provides valuable insights into the interplay between atomic structure and catalytic activity .
properties
IUPAC Name |
manganese(2+);diphosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3Mn.2H3O4P/c;;;2*1-5(2,3)4/h;;;2*(H3,1,2,3,4)/q3*+2;;/p-6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKCBQOQPFCSEFF-UHFFFAOYSA-H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Mn+2].[Mn+2].[Mn+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Mn3(PO4)2, Mn3O8P2 |
Source
|
| Record name | Manganese(II) phosphate | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Manganese(II)_phosphate | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20872544 |
Source
|
| Record name | Manganese(2+) phosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20872544 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
354.76 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Manganese(II) phosphate | |
CAS RN |
14154-09-7 |
Source
|
| Record name | Manganese(2+) phosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20872544 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Trimanganese bis(orthophosphate) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.034.529 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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